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Executive Summary
NOR116, commercially known as Flamestab® NOR 116, is a monomeric N-alkoxy hindered

amine (NOR HAS) that serves as a highly efficient halogen-free flame retardant and ultraviolet

(UV) light stabilizer for polyolefin-based materials.[1][2][3][4] This technical guide provides a

comprehensive overview of NOR116, including its chemical and physical properties, its primary

applications in polymer science, and its mechanism of action. The document details its

performance characteristics and provides illustrative workflows for its incorporation and

evaluation in polymer systems.

Introduction to NOR116
NOR116 is a triazine derivative with a high molecular weight of 2261 g/mol .[2][3] Its chemical

designation is the reaction products of N,N'ethane-1,2-diylbis (1,3-propanediamine),

cyclohexane, peroxidized 4-butylamino-2,2,6,6-tetramethylpiperidine and 2,4,6-trichloro-1,3,5-

triazine.[5] As a NOR HAS, it offers superior long-term thermal and light stability to polymers.[1]

[2] A key advantage of NOR116 is its low basicity, which results in minimal interaction with

acidic species such as pesticide residues or halogenated products that may be present in the

polymer matrix.[1][2]

Physicochemical Properties of NOR116
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A summary of the key physical and chemical properties of NOR116 is presented in Table 1.

This data is crucial for understanding its behavior during polymer processing and in the final

application.

Property Value Unit Test Condition

Chemical Composition Triazine derivative[3] - -

CAS Number 191680-81-6[3] - -

Molecular Weight 2261[3] g/mol -

Physical Form Granules[3] - -

Appearance Off-white[3] - -

Melting Point 108 - 123[3] °C -

Flash Point > 100[3] °C -

Vapor Pressure 0.1[3] MPa At 20°C

Specific Gravity 1.06[3] - -

Bulk Density 0.28[3] g/ml -

Solubility in Water < 40[3] ppb At 20°C

Applications in Polymer Science
The primary application of NOR116 is as a multifunctional additive in polyolefins, particularly

polypropylene (PP) and polyethylene (PE).[1][2] It is highly effective in thin-wall applications

such as fibers, non-wovens, tapes, and films.[1][2]

Key benefits of using NOR116 in polymer formulations include:

Halogen-Free Flame Retardancy: NOR116 provides excellent flame retardancy at low

concentrations, typically between 0.5% and 1.5%, allowing for the development of

environmentally friendly and safer materials.[1][5]

UV and Thermal Stability: As a hindered amine light stabilizer, it effectively protects polymers

from degradation caused by exposure to UV radiation and heat, thereby extending the
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service life of the material.[1][2]

Excellent Polymer Compatibility: Its molecular design ensures good compatibility with the

polyolefin matrix, preventing issues like blooming or exudation.[1][6]

High Extraction Resistance: Due to its high molecular weight, NOR116 exhibits low volatility

and high resistance to extraction, ensuring its long-term effectiveness.[1][6]

Preservation of Mechanical Properties: Unlike many traditional flame retardants, NOR116
does not significantly compromise the ductility and other mechanical properties of the host

polymer.[1][2]

Low Smoke Density and Toxicity: In the event of a fire, materials containing NOR116 exhibit

low smoke density and toxicity.[1]

Mechanism of Action
The dual functionality of NOR116 as a flame retardant and UV stabilizer stems from the unique

chemistry of N-alkoxy hindered amines.

UV Stabilization Mechanism
The UV stabilization mechanism of HALS is a regenerative cycle that involves the scavenging

of free radicals generated during the photo-oxidation of the polymer. The N-alkoxy amine can

be cleaved to form a nitroxyl radical, which is a highly effective radical scavenger.
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Caption: Proposed UV stabilization cycle of NOR116.

Flame Retardant Mechanism
The flame retardant action of NOR116 is believed to involve both gas-phase and condensed-

phase mechanisms. In the gas phase, the release of non-combustible gases can dilute the

flammable volatiles and oxygen. In the condensed phase, it promotes the formation of a stable

char layer that insulates the underlying polymer from heat and oxygen, thus inhibiting further

combustion.[7]
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Caption: Proposed flame retardant mechanism of NOR116.

Experimental Protocols and Performance Data
While specific, detailed experimental protocols for proprietary formulations are not publicly

available, a general workflow for evaluating the performance of NOR116 in a polyolefin matrix

can be outlined.

General Experimental Workflow
The following diagram illustrates a typical workflow for incorporating NOR116 into a polymer

and testing its performance.
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Caption: General workflow for evaluating NOR116 in polymers.

Performance Data
The flame retardant efficacy of NOR116 is demonstrated by its performance in standard

flammability tests. Table 2 summarizes typical results for polypropylene nonwovens containing

1% NOR116.
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Flammability Standard Result

DIN 4102 B2 Pass

UL 94 VTM VTM-2

NFPA 701 Pass

Limiting Oxygen Index (LOI) 24.2%

Conclusion
NOR116 is a versatile and highly effective additive for polyolefins, providing a combination of

halogen-free flame retardancy and excellent UV and thermal stability. Its low required

concentration and minimal impact on the mechanical properties of the host polymer make it a

compelling choice for demanding applications in fibers, films, and nonwovens. The

mechanisms of action, involving both radical scavenging and char promotion, contribute to its

superior performance. For researchers and product developers, NOR116 offers a pathway to

creating safer, more durable, and environmentally considerate polymer products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [NOR116: A Technical Guide to its Applications in
Polymer Science]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1143032#nor116-applications-in-polymer-science]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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